Cas no 899734-63-5 (ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate)

• Product Name: ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate
• CAS No: 899734-63-5
• MF: C₁₃H₁₅N₃O₅S₂
• MW: 357.405300378799
• CID: 5486768
• Update Time: 2025-05-25

ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[2-[(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)thio]acetyl]-, ethyl ester
• ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate

• Inchi： 1S/C13H15N3O5S2/c1-2-21-12(18)7-14-11(17)8-22-13-15-9-5-3-4-6-10(9)23(19,20)16-13/h3-6H,2,7-8H2,1H3,(H,14,17)(H,15,16)
• InChI Key： UEIZFUXSPAMZDU-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CNC(CSC1=NC2=CC=CC=C2S(=O)(=O)N1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate

Comprehensive Analysis of Ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate (CAS No. 899734-63-5)

The compound ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate (CAS No. 899734-63-5) is a sophisticated organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a benzothiadiazine core and an ethyl acetate side chain, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for sulfur-containing heterocycles like benzothiadiazine derivatives has surged due to their broad-spectrum biological activities. Researchers are particularly intrigued by their role in modulating enzyme functions and receptor interactions. The sulfanylacetamido moiety in this compound enhances its binding affinity, making it a candidate for targeting metabolic pathways. This aligns with the growing focus on precision medicine and personalized therapeutics, where molecular specificity is paramount.

From a synthetic chemistry perspective, ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate exemplifies the convergence of green chemistry and atom economy. Its synthesis often involves catalytic methods that minimize waste, resonating with the global push for sustainable manufacturing. Laboratories are increasingly adopting microwave-assisted synthesis and flow chemistry to optimize yields, reducing the environmental footprint of such complex molecules.

The compound's CAS No. 899734-63-5 is frequently searched in databases like SciFinder and Reaxys, reflecting its niche yet growing importance. Queries often revolve around its solubility profiles, stability under physiological conditions, and compatibility with common reagents. These practical considerations are critical for formulators and process chemists working on scalable production.

Another hot topic linked to this molecule is its potential in crop protection. Benzothiadiazine-based compounds have shown promise as eco-friendly pesticides, addressing the agricultural sector's need for low-residue solutions. This ties into broader discussions about food security and climate-resilient farming, where innovative chemistry plays a pivotal role.

In conclusion, ethyl 2-{2-(1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-yl)sulfanylacetamido}acetate represents a versatile scaffold at the intersection of multiple scientific disciplines. Its study not only advances fundamental knowledge but also responds to real-world challenges in health and sustainability. As research progresses, this compound may unlock new avenues in drug design and material science, solidifying its place in modern chemistry.